90-32-4

3H-Pyrazol-3-one, 2-(3-aminophenyl)-2,4-dihydro-5-methyl-

In Stock

• CAS RN:
• 90-32-4

• Formula:
• C10H11N3O

• InChI:
• InChI=1S/C10H11N3O/c1-7-5-10(14)13(12-7)9-4-2-3-8(11)6-9/h2-4,6H,5,11H2,1H3

• InChIKey:
• LCYJOUXSUHOSCW-UHFFFAOYSA-N

• 3H-Pyrazol-3-one, 2-(3-aminophenyl)-2,4-dihydro-5-methyl- is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.

N-[4-(Trifluoromethyl)phenyl]methanesulfonamide

In Stock

• CAS RN:
• 50790-32-4

• Formula:
• C8H8F3NO2S

• InChI:
• InChI=1S/C8H8F3NO2S/c1-15(13,14)12-7-4-2-6(3-5-7)8(9,10)11/h2-5,12H,1H3

• InChIKey:
• QAMPCHWLFPGVCG-UHFFFAOYSA-N

• N-[4-(Trifluoromethyl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C8H8F3NO2S and its molecular weight is 239.21. The purity is usually 95%.

N-(6-bromonaphthalen-2-yl)acetamide

In Stock

• CAS RN:
• 71590-32-4

• Formula:
• C12H10BrNO

• InChI:
• InChI=1S/C12H10BrNO/c1-8(15)14-12-5-3-9-6-11(13)4-2-10(9)7-12/h2-7H,1H3,(H,14,15)

• InChIKey:
• CNNZNISXSGSKPS-UHFFFAOYSA-N

• N-(6-bromonaphthalen-2-yl)acetamide is a useful research compound. Its molecular formula is C12H10BrNO and its molecular weight is 264.12. The purity is usually 95%.

3-methyl-N-(3-methylphenyl)-1-benzofuran-2-carboxamide

In Stock

• CAS RN:
• 55990-32-4

• Formula:
• C17H15NO2

• InChI:
• InChI=1S/C17H15NO2/c1-11-6-5-7-13(10-11)18-17(19)16-12(2)14-8-3-4-9-15(14)20-16/h3-10H,1-2H3,(H,18,19)

• InChIKey:
• RLVANYOBGVJLBH-UHFFFAOYSA-N

• 3-methyl-N-(3-methylphenyl)-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C17H15NO2 and its molecular weight is 265.312. The purity is usually 95%.

Cyclopropyl 3,4-difluorophenyl ketone

In Stock

• CAS RN:
• 898790-32-4

• Formula:
• C10H8F2O

• InChI:
• InChI=1S/C10H8F2O/c11-8-4-3-7(5-9(8)12)10(13)6-1-2-6/h3-6H,1-2H2

• InChIKey:
• ONVXAUXWUIDYPG-UHFFFAOYSA-N

• Cyclopropyl 3,4-difluorophenyl ketone is a useful research compound. Its molecular formula is C10H8F2O and its molecular weight is 182.17 g/mol. The purity is usually 95%.

2-(2-Chloro-5-nitrobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 330190-32-4

• Formula:
• C17H16ClN3O4S

• InChI:
• InChI=1S/C17H16ClN3O4S/c1-8-2-5-13-11(6-8)14(15(19)22)17(26-13)20-16(23)10-7-9(21(24)25)3-4-12(10)18/h3-4,7-8H,2,5-6H2,1H3,(H2,19,22)(H,20,23)

• InChIKey:
• UUHRFSVUYNDKCT-UHFFFAOYSA-N

• 2-(2-Chloro-5-nitrobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C17H16ClN3O4S and its molecular weight is 393.84. The purity is usually 95%.

4-Fluoro-3-iodo-1H-indazole

In Stock

• CAS RN:
• 518990-32-4

• Formula:
• C7H4FIN2

• InChI:
• InChI=1S/C7H4FIN2/c8-4-2-1-3-5-6(4)7(9)11-10-5/h1-3H,(H,10,11)

• InChIKey:
• PYFIFZHAAHFPEC-UHFFFAOYSA-N

• 4-Fluoro-3-iodo-1H-indazole is a useful research compound. Its molecular formula is C7H4FIN2 and its molecular weight is 262.02 g/mol. The purity is usually 95%.

(E)-2-(3-(4-bromophenyl)-5-methyl-4-oxothiazolidin-2-ylidene)-2-cyano-N-(furan-2-ylmethyl)acetamide

In Stock

• CAS RN:
• 877790-32-4

• Formula:
• C18H14BrN3O3S

• InChI:
• InChI=1S/C18H14BrN3O3S/c1-11-17(24)22(13-6-4-12(19)5-7-13)18(26-11)15(9-20)16(23)21-10-14-3-2-8-25-14/h2-8,11H,10H2,1H3,(H,21,23)/b18-15+

• InChIKey:
• GOBCRITURFQQQL-OBGWFSINSA-N

• (E)-2-(3-(4-bromophenyl)-5-methyl-4-oxothiazolidin-2-ylidene)-2-cyano-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C18H14BrN3O3S and its molecular weight is 432.29. The purity is usually 95%.

4-(2-chloro-6-fluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893790-32-4

• Formula:
• C21H15ClF2N2O3S

• InChI:
• InChI=1S/C21H15ClF2N2O3S/c1-13-9-10-14(11-18(13)24)26-21(27)25(12-15-16(22)5-4-6-17(15)23)19-7-2-3-8-20(19)30(26,28)29/h2-11H,12H2,1H3

• InChIKey:
• HAYROKIXXDNLEW-UHFFFAOYSA-N

• 4-(2-chloro-6-fluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H15ClF2N2O3S and its molecular weight is 448.87. The purity is usually 95%.

PSS-Octa[(3-hydroxypropyl)dimethylsiloxy] substituted

Usually In Stock

• CAS RN:
• 288290-32-4

• Formula:
• C40H104O28Si16

• InChI:
• InChI=1S/C40H104O28Si16/c1-69(2,33-17-25-41)49-77-57-78(50-70(3,4)34-18-26-42)60-81(53-73(9,10)37-21-29-45)62-79(58-77,51-71(5,6)35-19-27-43)64-83(55-75(13,14)39-23-31-47)65-80(59-77,52-72(7,8)36-20-28-44)63-82(61-78,54-74(11,12)38-22-30-46)67-84(66-81,68-83)56-76(15,16)40-24-32-48/h41-48H,17-40H2,1-16H3

• InChIKey:
• DZNGQMDVHXKOCV-UHFFFAOYSA-N

• PSS-Octa[(3-hydroxypropyl)dimethylsiloxy] substituted is a useful research compound. Its molecular formula is C40H104O28Si16 and its molecular weight is 1482.6 g/mol. The purity is usually 95%.

1-[4-(Trifluoromethyl)benzyl]piperazine

In Stock

• CAS RN:
• 107890-32-4

• Formula:
• C12H15F3N2

• InChI:
• InChI=1S/C12H15F3N2/c13-12(14,15)11-3-1-10(2-4-11)9-17-7-5-16-6-8-17/h1-4,16H,5-9H2

• InChIKey:
• FAFAFWFQFVLXGF-UHFFFAOYSA-N

• 1-[4-(Trifluoromethyl)benzyl]piperazine is a useful research compound. Its molecular formula is C12H15F3N2 and its molecular weight is 244.26 g/mol. The purity is usually 95%.

Dicyclopentyldimethoxysilane

Usually In Stock

• CAS RN:
• 131390-32-4

• Formula:
• C12H24O2Si

• InChI:
• InChI=1S/C12H24O2Si/c1-13-15(14-2,11-7-3-4-8-11)12-9-5-6-10-12/h11-12H,3-10H2,1-2H3

• InChIKey:
• JWCYDYZLEAQGJJ-UHFFFAOYSA-N

• Dicyclopentyldimethoxysilane is a useful research compound. Its molecular formula is C12H24O2Si and its molecular weight is 228.4 g/mol. The purity is usually 95%.

4-Chloro Resorcinol-13C6

In Stock

• CAS RN:
• 953390-32-4

• Formula:
• C6H5ClO2

• InChI:
• InChI=1S/C6H5ClO2/c7-5-2-1-4(8)3-6(5)9/h1-3,8-9H/i1+1,2+1,3+1,4+1,5+1,6+1

• InChIKey:
• JQVAPEJNIZULEK-IDEBNGHGSA-N

• 4-Chloro Resorcinol-13C6, also known as 4-Chloro Resorcinol-13C6, is a useful research compound. Its molecular formula is C6H5ClO2 and its molecular weight is 150.51 g/mol. The purity is usually 95%.

methyl 2-(difluoromethyl)-1H-benzo[d]imidazole-4-carboxylate

In Stock

• CAS RN:
• 1336890-32-4

• Formula:
• C10H8F2N2O2

• InChI:
• InChI=1S/C10H8F2N2O2/c1-16-10(15)5-3-2-4-6-7(5)14-9(13-6)8(11)12/h2-4,8H,1H3,(H,13,14)

• InChIKey:
• OSSQSNRYTWUFGF-UHFFFAOYSA-N

• Methyl 2-(difluoromethyl)-1H-benzo[d]imidazole-4-carboxylate is a useful research compound. Its molecular formula is C10H8F2N2O2 and its molecular weight is 226.183. The purity is usually 95%.

(3-(1H-pyrazol-1-yl)phenyl)(3-(4-fluorophenyl)azepan-1-yl)methanone

In Stock

• CAS RN:
• 1797890-32-4

• Formula:
• C22H22FN3O

• InChI:
• InChI=1S/C22H22FN3O/c23-20-10-8-17(9-11-20)19-5-1-2-13-25(16-19)22(27)18-6-3-7-21(15-18)26-14-4-12-24-26/h3-4,6-12,14-15,19H,1-2,5,13,16H2

• InChIKey:
• OTBXYIYQCRNEKR-UHFFFAOYSA-N

• (3-(1H-pyrazol-1-yl)phenyl)(3-(4-fluorophenyl)azepan-1-yl)methanone is a useful research compound. Its molecular formula is C22H22FN3O and its molecular weight is 363.436. The purity is usually 95%.

3,5-Difluoro-2-methylcinnamic acid

In Stock

• CAS RN:
• 1807390-32-4

• Formula:
• C10H8F2O2

• InChI:
• InChI=1S/C10H8F2O2/c1-6-7(2-3-10(13)14)4-8(11)5-9(6)12/h2-5H,1H3,(H,13,14)

• InChIKey:
• VLFYOEKLUSKHBB-UHFFFAOYSA-N

• 3,5-Difluoro-2-methylcinnamic acid is a useful research compound. Its molecular formula is C10H8F2O2 and its molecular weight is 198.17 g/mol. The purity is usually 95%.

2-[4-(Aminomethyl)phenyl]-2-methylpropanenitrile

In Stock

• CAS RN:
• 1006390-32-4

• Formula:
• C11H14N2

• InChI:
• InChI=1S/C11H14N2/c1-11(2,8-13)10-5-3-9(7-12)4-6-10/h3-6H,7,12H2,1-2H3

• InChIKey:
• MDSWWMUKRGXQRB-UHFFFAOYSA-N

• 2-[4-(Aminomethyl)phenyl]-2-methylpropanenitrile is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.

2-Chloro-5-cyclopropylnicotinic acid

In Stock

• CAS RN:
• 1035690-32-4

• Formula:
• C9H8ClNO2

• InChI:
• InChI=1S/C9H8ClNO2/c10-8-7(9(12)13)3-6(4-11-8)5-1-2-5/h3-5H,1-2H2,(H,12,13)

• InChIKey:
• RTVWYIIWJGGTCO-UHFFFAOYSA-N

• 2-Chloro-5-cyclopropylnicotinic acid is a useful research compound. Its molecular formula is C9H8ClNO2 and its molecular weight is 197.62 g/mol. The purity is usually 95%.